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Compound of Interest

Compound Name: Calcium Maleate

Cat. No.: B1233713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This technical guide compiles the currently available information on calcium
maleate (CAS 34938-90-4). It is important to note that publicly accessible, in-depth

experimental data for this specific compound is limited. Therefore, some sections of this guide

are based on general chemical principles and information from structurally related compounds.

Researchers are advised to conduct their own specific experimental validation.

Introduction
Calcium maleate is the calcium salt of maleic acid, a dicarboxylic acid.[1] As an organic

calcium salt, it holds potential for applications in various fields, including pharmaceuticals as a

calcium supplement or as a component in drug formulations, and in industrial settings as an

additive or intermediate.[2][3] This guide provides a comprehensive overview of its chemical

and physical properties, a general synthesis protocol, potential analytical methods, and

discusses its prospective applications and safety considerations.

Chemical and Physical Properties
The fundamental properties of calcium maleate are summarized in the table below. While

some data points are readily available, others, such as solubility, are inferred from the

properties of similar organic calcium salts and require experimental verification.
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Property Value Reference

CAS Number 34938-90-4 [1]

Molecular Formula C₄H₂CaO₄ [1]

Molecular Weight 154.13 g/mol [1]

Appearance
White to off-white powder,

granules, or crystals
[3]

Solubility

Slightly soluble in water;

insoluble in ethanol.[4] Details

on quantitative solubility are

not readily available.

[4]

Storage

Store in well-closed, light-

resistant, and desiccant-lined

containers at 15–25 °C,

protected from moisture.

[3]

Synthesis and Characterization
Calcium maleate is typically synthesized through a neutralization reaction between maleic

acid and a suitable calcium source.

General Synthesis Protocol
The following is a generalized experimental protocol for the synthesis of calcium maleate.

Materials and Equipment:

Maleic acid

Calcium hydroxide or Calcium carbonate

Deionized water

Beakers and magnetic stirrer
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Heating mantle or hot plate

Buchner funnel and filter paper

Vacuum flask

Drying oven

Procedure:

Dissolution of Maleic Acid: Dissolve a known molar quantity of maleic acid in deionized water

in a beaker, with gentle stirring. Heating may be applied to facilitate dissolution.

Neutralization: Slowly add an equimolar amount of calcium hydroxide or calcium carbonate

to the maleic acid solution. If using calcium carbonate, effervescence (release of CO₂) will be

observed. Control the rate of addition to prevent excessive foaming.

Reaction Completion and Precipitation: Continue stirring the mixture at room temperature or

with gentle heating for 1-2 hours to ensure the reaction goes to completion. A white

precipitate of calcium maleate will form.

Isolation of the Precipitate: Isolate the precipitate by vacuum filtration using a Buchner

funnel.

Washing: Wash the precipitate with cold deionized water to remove any unreacted starting

materials and soluble impurities. A subsequent wash with ethanol can aid in drying.

Drying: Dry the purified calcium maleate in a drying oven at a suitable temperature to a

constant weight.
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Synthesis Workflow
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A generalized workflow for the synthesis of calcium maleate.

Characterization
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The identity and purity of the synthesized calcium maleate should be confirmed using

standard analytical techniques, including:

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional

groups and confirm the formation of the salt.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure.

Elemental Analysis: To determine the percentage of carbon, hydrogen, and calcium, and

confirm the empirical formula.

Thermogravimetric Analysis (TGA): To study its thermal stability and decomposition profile.

Potential Applications in Drug Development
While specific studies on calcium maleate are scarce, its properties as an organic calcium salt

suggest several potential applications in the pharmaceutical industry.

Calcium Supplementation: Calcium maleate can serve as a source of calcium in dietary

supplements to prevent and treat calcium deficiencies. The bioavailability of calcium from

this salt would need to be determined through in vitro and in vivo studies.

Excipient in Drug Formulation: It could be used as a filler, binder, or disintegrant in tablet

formulations. Its solubility and compaction properties would be key determinants of its

suitability.

pH Modifier: Due to the basic nature of the maleate anion, it could be used to regulate the

pH of formulations.

Experimental Protocols
The following are generalized protocols for key experiments that would be essential in the

research and development of calcium maleate for pharmaceutical applications.

Assay of Calcium Content by Complexometric Titration
This protocol is adapted from methods used for other organic calcium salts and would require

validation for calcium maleate.
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Materials and Equipment:

Calcium maleate sample

0.05 M Disodium EDTA (Titrant)

Hydrochloric acid, dilute

Sodium hydroxide solution

Hydroxy naphthol blue indicator

Buret, beaker, and magnetic stirrer

Procedure:

Sample Preparation: Accurately weigh a sample of dried calcium maleate and dissolve it in

a mixture of deionized water and a small amount of dilute hydrochloric acid.

Buffering: Dilute the solution with water and add sodium hydroxide solution to adjust the pH

to an appropriate range for the indicator.

Titration: Add a precise amount of hydroxy naphthol blue indicator. Titrate the solution with

0.05 M disodium EDTA until the color changes to a distinct blue endpoint.

Calculation: Calculate the calcium content based on the volume of EDTA consumed.
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Calcium Assay Workflow
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A workflow for determining calcium content by titration.

In Vitro Dissolution Testing
This is a fundamental test to predict the in vivo performance of an oral solid dosage form.
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Apparatus: USP Apparatus 2 (Paddle Apparatus)

Medium: 900 mL of 0.1 N Hydrochloric Acid (simulated gastric fluid)

Procedure:

Setup: Maintain the dissolution medium at 37 ± 0.5 °C and set the paddle rotation speed

(e.g., 75 rpm).

Sample Introduction: Place a known amount of calcium maleate (or a tablet containing it)

into the dissolution vessel.

Sampling: At predetermined time intervals (e.g., 5, 10, 15, 30, 45, 60 minutes), withdraw an

aliquot of the dissolution medium.

Analysis: Filter the samples and analyze the calcium concentration using a suitable method

such as atomic absorption spectroscopy (AAS) or inductively coupled plasma (ICP).

Data Analysis: Plot the percentage of dissolved calcium against time to obtain the dissolution

profile.
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Dissolution Testing Workflow
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A typical workflow for in vitro dissolution testing.

Safety and Handling
As with any chemical substance, calcium maleate should be handled in a well-ventilated area,

and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a

lab coat, should be worn.[3] Avoid inhalation of dust and contact with skin and eyes. A

comprehensive Safety Data Sheet (SDS) should be consulted before handling. Specific toxicity
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data for calcium maleate is not readily available, and it should be handled with the care

afforded to a compound with an unknown toxicological profile.

Conclusion and Future Directions
Calcium maleate, with CAS number 34938-90-4, is an organic calcium salt with potential for

use in the pharmaceutical and other industries. This technical guide has provided an overview

of its known properties and generalized protocols for its synthesis and analysis. However, there

is a clear need for further research to fully characterize this compound. Key areas for future

investigation include:

Quantitative Solubility Studies: Determining its solubility across a range of pH values

relevant to physiological conditions.

Solid-State Characterization: Investigating its crystalline forms, polymorphism, and hydration

states.

Bioavailability and Pharmacokinetic Studies: Assessing its absorption, distribution,

metabolism, and excretion in vivo.

Toxicological Evaluation: Conducting comprehensive studies to establish its safety profile.

Formulation Development: Exploring its utility as an active pharmaceutical ingredient or

excipient in various dosage forms.

The generation of this fundamental data will be crucial for unlocking the full potential of

calcium maleate in drug development and other scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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